(3-Bromophenyl)(4-methylphenyl)methanol
Overview
Description
“(3-Bromophenyl)(4-methylphenyl)methanol” is a chemical compound with the CAS Number: 33757-34-5 . It has a molecular weight of 277.16 and its IUPAC name is (3-bromophenyl) (4-methylphenyl)methanol .
Molecular Structure Analysis
The molecular formula of “(3-Bromophenyl)(4-methylphenyl)methanol” is C14H13BrO . The compound has a molar refractivity of 69.6±0.3 cm³ and a molar volume of 199.5±3.0 cm³ .
Physical And Chemical Properties Analysis
“(3-Bromophenyl)(4-methylphenyl)methanol” has a molecular weight of 277.16 . It has a density of 1.4±0.1 g/cm³ , a boiling point of 396.8±32.0 °C at 760 mmHg , and a flash point of 193.8±25.1 °C . The compound has 1 hydrogen bond acceptor and 1 hydrogen bond donor .
Scientific Research Applications
Nanotechnology
Finally, in nanotechnology, this compound can be used to create molecular building blocks for nanostructures. Its ability to form stable aromatic interactions can be exploited to design and synthesize novel nanomaterials with specific properties.
Each of these applications leverages the unique chemical structure of (3-Bromophenyl)(4-methylphenyl)methanol to explore and develop new technologies and solutions across various fields of science .
Safety and Hazards
properties
IUPAC Name |
(3-bromophenyl)-(4-methylphenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrO/c1-10-5-7-11(8-6-10)14(16)12-3-2-4-13(15)9-12/h2-9,14,16H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZFDYPBRCKHIJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C2=CC(=CC=C2)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70625663 |
Source
|
| Record name | (3-Bromophenyl)(4-methylphenyl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70625663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Bromophenyl)(4-methylphenyl)methanol | |
CAS RN |
33757-34-5 |
Source
|
| Record name | (3-Bromophenyl)(4-methylphenyl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70625663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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